Cas no 438213-35-5 (4-(cyclopentyloxy)benzohydrazide)

4-(cyclopentyloxy)benzohydrazide structure
438213-35-5 structure
Product Name:4-(cyclopentyloxy)benzohydrazide
CAS No:438213-35-5
MF:C12H16N2O2
MW:220.267642974854
MDL:MFCD03423142
CID:1023101
PubChem ID:3626665
Update Time:2025-04-20

4-(cyclopentyloxy)benzohydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(cyclopentyloxy)-, hydrazide (9CI)
    • 4-(Cyclopentyloxy)benzohydrazide
    • CS-0215225
    • EN300-228828
    • A1-05299
    • Oprea1_066634
    • MFCD03423142
    • 4-cyclopentyloxybenzohydrazide
    • AKOS000305711
    • 438213-35-5
    • BBL016231
    • STK349237
    • SB86177
    • VS-05232
    • 4-(cyclopentyloxy)benzohydrazide
    • MDL: MFCD03423142
    • Inchi: 1S/C12H16N2O2/c13-14-12(15)9-5-7-11(8-6-9)16-10-3-1-2-4-10/h5-8,10H,1-4,13H2,(H,14,15)
    • InChI Key: GSJAVLKWVIUIKC-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(NN)=O)=CC=1)C1CCCC1

Computed Properties

  • Exact Mass: 220.121177757g/mol
  • Monoisotopic Mass: 220.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.4Ų

4-(cyclopentyloxy)benzohydrazide Pricemore >>

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abcr
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